Cas no 2138526-76-6 (methyl(3,3,5-trimethyl-1-propoxycyclohexyl)methylamine)

• Product Name: methyl(3,3,5-trimethyl-1-propoxycyclohexyl)methylamine
• CAS No: 2138526-76-6
• MF: C₁₄H₂₉NO
• MW: 227.386164426804
• CID: 5754333
• PubChem ID: 165496028
• Update Time: 2023-12-26

methyl(3,3,5-trimethyl-1-propoxycyclohexyl)methylamine Chemical and Physical Properties

Names and Identifiers

• methyl[(3,3,5-trimethyl-1-propoxycyclohexyl)methyl]amine
• 2138526-76-6
• EN300-1143886
• methyl(3,3,5-trimethyl-1-propoxycyclohexyl)methylamine

• Inchi： 1S/C14H29NO/c1-6-7-16-14(11-15-5)9-12(2)8-13(3,4)10-14/h12,15H,6-11H2,1-5H3
• InChI Key： BXJGBJKFAYXISY-UHFFFAOYSA-N
• SMILES： O(CCC)C1(CNC)CC(C)CC(C)(C)C1

Computed Properties

• Exact Mass: 227.224914549g/mol
• Monoisotopic Mass: 227.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 21.3Ų